Cas no 45718-71-6 (azocan-4-one)

• Product Name: azocan-4-one
• CAS No: 45718-71-6
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD34474700
• CID: 5654467
• PubChem ID: 67583844
• Update Time: 2025-11-06

azocan-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Azocinone, hexahydro-
• azocan-4-one

• MDL： MFCD34474700
• Inchi： 1S/C7H13NO/c9-7-3-1-2-5-8-6-4-7/h8H,1-6H2
• InChI Key： ADHMWGUEFSNYCZ-UHFFFAOYSA-N
• SMILES： N1CCCCC(=O)CC1

Experimental Properties

• Density: 0.945±0.06 g/cm3(Predicted)
• Boiling Point: 219.4±23.0 °C(Predicted)
• pka: 9.91±0.20(Predicted)

Additional information on azocan-4-one

Recent Advances in Azocan-4-one (45718-71-6) Research: A Comprehensive Overview

Azocan-4-one (CAS: 45718-71-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules. This research brief synthesizes the latest findings on azocan-4-one, focusing on its synthesis, biological activity, and potential applications in drug development.

One of the key advancements in the study of azocan-4-one involves its synthesis and structural modification. A 2023 study published in the Journal of Medicinal Chemistry detailed an efficient, multi-step synthetic route to produce azocan-4-one derivatives with high yield and purity. The researchers employed a combination of ring-closing metathesis and oxidation reactions to achieve the desired structural framework. Notably, the study highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, azocan-4-one has demonstrated inhibitory effects on several enzymes implicated in disease pathways. A recent Nature Chemical Biology publication reported that azocan-4-one derivatives exhibit potent inhibition of histone deacetylases (HDACs), a class of enzymes involved in epigenetic regulation and cancer progression. The study utilized X-ray crystallography to elucidate the binding mode of azocan-4-one within the HDAC active site, providing valuable insights for structure-based drug design. These findings suggest that azocan-4-one could serve as a lead compound for developing new epigenetic therapies.

Beyond its role in enzyme inhibition, azocan-4-one has also been investigated for its potential in targeting protein-protein interactions (PPIs). A 2024 study in ACS Chemical Biology explored the use of azocan-4-one-based small molecules to disrupt the interaction between p53 and MDM2, a critical regulatory axis in cancer. The researchers designed a series of azocan-4-one analogs and evaluated their binding affinity using surface plasmon resonance (SPR) and cellular assays. The results indicated that certain derivatives could effectively stabilize p53 by blocking its degradation, thereby activating tumor suppressor pathways.

Looking ahead, the application of azocan-4-one in drug delivery systems is an emerging area of interest. A preprint article on bioRxiv (2024) described the incorporation of azocan-4-one into nanoparticle formulations to enhance drug solubility and target specificity. The study demonstrated that azocan-4-one-functionalized nanoparticles could selectively deliver chemotherapeutic agents to tumor tissues while minimizing off-target effects. This approach holds promise for improving the therapeutic index of existing anticancer drugs.

In conclusion, recent research on azocan-4-one (45718-71-6) underscores its versatility as a chemical scaffold with broad applications in medicinal chemistry and drug development. From enzyme inhibition to PPI modulation and drug delivery, the compound's unique properties continue to inspire innovative therapeutic strategies. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in preclinical models to translate these findings into clinical applications.